Cas no 101978-34-1 (Ethanone,1-[2-(1,2-dihydroxy-1-methylethyl)-2,3-dihydro-5-benzofuranyl]- (9CI))

• Product name: Ethanone,1-[2-(1,2-dihydroxy-1-methylethyl)-2,3-dihydro-5-benzofuranyl]- (9CI)
• CAS No: 101978-34-1
• MF: C₁₃H₁₆O₄
• MW: 272.73282
• CID: 156462
• PubChem ID: 72805569

Ethanone,1-[2-(1,2-dihydroxy-1-methylethyl)-2,3-dihydro-5-benzofuranyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-(1,2-dihydroxy-1-methylethyl)-2,3-dihydro-5-benzofuranyl]- (9CI)
• (-)-Megapodiol
• Megapodiol
• Q27279563
• H2G6Q23JFY
• Ethanone, 1-(2-(1,2-dihydroxy-1-methylethyl)-2,3-dihydro-5-benzofuranyl)-
• 101978-34-1
• Megapodiol, (-)-
• UNII-H2G6Q23JFY

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines